3-Acridinecarboxylic acid, 9,10-dihydro-9-oxo-2-(phenylamino)-

• CAS No.: 101904-51-2
• Molecular Formula: C20H14N2O3
• Molecular Weight: 330.3 g/mol
• IUPAC Name: 2-anilino-9-oxo-10H-acridine-3-carboxylic acid
• InChI: InChI=1S/C20H14N2O3/c23-19-13-8-4-5-9-16(13)22-17-11-15(20(24)25)18(10-14(17)19)21-12-6-2-1-3-7-12/h1-11,21H,(H,22,23)(H,24,25)
• InChI Key: HKQTUROKKAXNFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=C(C=C3C(=C2)C(=O)C4=CC=CC=C4N3)C(=O)O

Description

3-Acridinecarboxylic acid, 9,10-dihydro-9-oxo-2-(phenylamino)- is a useful research compound. Its molecular formula is C20H14N2O3 and its molecular weight is 330.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A process is disclosed wherein 2,5-di(phenylamino) terephthalic acid is half-cyclized by dissolving it in a mixture of polyphosphoric acid and phosphoric acid and heating at 100°-120° C. to form 2-(phenyl)amino-3-carboxy-9(10H)acridone (ACA). The ACA is decarboxylated to form 2-(phenyl)amino-9(10H)acridone, also known as 2-anilinoacridone, by dissolving it in tetramethylene sulfone and heating in the presence of a basic cupric carbonate catalyst.